Cas no 2034459-29-3 (4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione)

• Product Name: 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• CAS No: 2034459-29-3
• MF: C₁₅H₂₂N₂O₃S₂
• MW: 342.476781368256
• CID: 5553483
• PubChem ID: 91819164
• Update Time: 2025-05-20

4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(5-methylthiophen-2-yl)methanone
• 2034459-29-3
• 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(5-methylthiophen-2-yl)methanone
• AKOS025328307
• F6524-6191

• Inchi： 1S/C15H22N2O3S2/c1-12-2-3-14(21-12)15(18)17-8-6-16(7-9-17)13-4-10-22(19,20)11-5-13/h2-3,13H,4-11H2,1H3
• InChI Key： RHMFXEGTHZDJAY-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCN(C(C2=CC=C(C)S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 342.10718492g/mol
• Monoisotopic Mass: 342.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione

Chemical Profile of 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione (CAS No. 2034459-29-3)

4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazine class, characterized by a sulfur-containing six-membered ring fused with a nitrogen-containing ring. The presence of a piperazine moiety and a methylthiophene derivative further enhances its molecular complexity, making it a promising candidate for drug discovery and development.

The chemical structure of 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione consists of a central thiazine ring substituted with a piperazine group at the 4-position and a 5-methylthiophene-2-carbonyl group at the 5-position. This arrangement introduces multiple sites for interaction with biological targets, including enzymes and receptors. The piperazine moiety is particularly noteworthy for its role as a pharmacophore in various therapeutic agents, while the thiophene ring contributes to the compound's solubility and bioavailability.

In recent years, there has been growing interest in thiazine derivatives due to their diverse pharmacological properties. Studies have shown that compounds containing the thiazine scaffold exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione may confer unique biological effects that are not observed in other thiazine derivatives. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione is its ability to modulate multiple biological pathways simultaneously. The piperazine group can interact with various neurotransmitter receptors, while the thiophene ring can engage with enzyme targets. This dual-targeting capability makes it an attractive candidate for treating multifaceted diseases such as neurological disorders and chronic inflammatory conditions. Recent preclinical studies have begun to unravel the mechanisms by which this compound exerts its effects, providing valuable insights into its potential therapeutic applications.

The synthesis of 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-methylthiophene-2-carbonyl group necessitates careful handling of reactive intermediates to prevent unwanted side reactions. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for further investigation.

From a computational chemistry perspective, 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies have helped identify key residues on the target proteins that are likely to be involved in binding this compound. By understanding these interactions at an atomic level, researchers can design analogs with improved potency and selectivity. This approach aligns with the growing trend toward structure-based drug design in modern pharmaceutical research.

The pharmacokinetic properties of 4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione are also under investigation to assess its suitability for clinical translation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a drug candidate will succeed in human trials. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could enhance its bioavailability and reduce dosing frequency. However, further research is needed to fully characterize these properties.

In conclusion,4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione (CAS No. 2034459-29) represents an exciting new direction in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover more about its mechanisms of action and pharmacological properties, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.